Cas no 3441-44-9 (1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt
• CAS No: 3441-44-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 310862
• PubChem ID: 103010
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt
• 1,2,3-Oxadiazolium, 5-hydroxy-3-(1-methylpropyl)-, inner salt (9CI)
• 3-(butan-2-yl)-1,2,3-oxadiazol-3-ium-5-olate
• 3-sec-Butyl-1,2,3-oxadiazolidin-5-one
• 3-sec-Butylsydnone
• BRN 4135853
• Sydnone, 3-(1-methylpropyl)-
• Sydnone, 3-sec-butyl-
• NSC-56792
• EINECS 222-350-5
• 3-s-butylsydnone
• NSC56792
• DTXSID601183344
• 1,2,3-Oxadiazolium, 5-hydroxy-3-(1-methylpropyl)-, inner salt
• 3441-44-9

• Inchi： 1S/C6H10N2O2/c1-3-5(2)8-4-6(9)10-7-8/h4-5H,3H2,1-2H3
• InChI Key： SHJLCCKPLRBXKH-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](C(C)CC)=N1)[O-]

Computed Properties

• Exact Mass: 144.08996
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53
• XLogP3: 2.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 41.57